4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol

• IUPAC Name: 1-[4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl]-3-(tetrazol-1-yl)propan-1-one
• InChI: InChI=1S/C15H20N6O2/c1-12-2-3-13(16-10-12)15(23)5-8-20(9-6-15)14(22)4-7-21-11-17-18-19-21/h2-3,10-11,23H,4-9H2,1H3
• InChI Key: BWAHAQCZUHCWRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C2(CCN(CC2)C(=O)CCN3C=NN=N3)O
• Molecular Formula: C15H20N6O2
• Molecular Weight: 316.36 g/mol

Description

4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol, also known as MPPTP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol acts as a modulator of certain receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT1A receptor. These receptors are involved in the regulation of mood, cognition, and behavior, and their modulation by 4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol may have therapeutic implications for the treatment of neurological disorders.
Biochemical and Physiological Effects
4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of neuronal activity, and the activation of certain signaling pathways. These effects may contribute to the potential therapeutic benefits of 4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol has several advantages for use in lab experiments, including its high potency and selectivity for certain receptors in the brain. However, its complex synthesis method and limited availability may pose challenges for researchers interested in studying its effects.

Future Directions

There are several future directions for research on 4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol, including the investigation of its potential therapeutic applications for neurological disorders, the elucidation of its mechanism of action, and the development of more efficient synthesis methods to increase its availability for research purposes. Additionally, the development of new compounds based on the structure of 4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol may lead to the discovery of novel drugs with therapeutic potential.

Synthesis Methods

4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the use of pyridine, tetrazole, piperidine, and other reagents to produce the final product. The process is complex and requires careful control of reaction conditions to obtain a high yield of the desired product.

Scientific Research Applications

4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. 4-(5-methylpyridin-2-yl)-1-[3-(1H-tetrazol-1-yl)propanoyl]piperidin-4-ol has been studied for its ability to modulate the activity of certain receptors in the brain, which may have implications for the treatment of neurological disorders.